![molecular formula C21H24FN3O2 B2685174 3-(2-fluorophenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide CAS No. 1797802-21-1](/img/structure/B2685174.png)
3-(2-fluorophenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-fluorophenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide, also known as FPPP, is a chemical compound that has been studied extensively in the field of pharmacology. This compound is a member of the piperidine class of compounds, which are known to have a wide range of biological activities. FPPP has been found to have potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In
Scientific Research Applications
Pharmacokinetics and Metabolism
Research on related compounds like selective androgen receptor modulators (SARMs) highlights the investigation of pharmacokinetic characteristics, including absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, the study of S-1, a potent SARM, in rats demonstrated insights into its pharmacokinetic behavior, showcasing low clearance, moderate volume of distribution, and identification of numerous metabolites in excretion samples, providing a foundation for understanding the metabolic pathways and potential pharmacokinetic properties of similar compounds (Wu et al., 2006).
Therapeutic Potentials
The exploration of compounds with similar structures has shown potential in various therapeutic areas, such as the development of neurokinin-1 receptor antagonists suitable for clinical administration in treating emesis and depression (Harrison et al., 2001). Additionally, the synthesis of hybrid molecules combining amphetamine and flurbiprofen suggests innovative approaches to drug design, indicating a broader interest in the development of new therapeutic agents with enhanced efficacy and specificity (Manolov et al., 2022).
Receptor Interaction Studies
Investigations into the interaction of related compounds with various receptors, such as the androgen receptor and TRPV1, have been conducted to understand their mechanism of action and potential therapeutic applications. For example, research into TRPV1 antagonists explores the structure-activity relationships of analogs, demonstrating significant analgesic activity in preclinical models, which could inform the development of novel pain management therapies (Kim et al., 2012).
Properties
IUPAC Name |
3-(2-fluorophenyl)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O2/c22-19-6-2-1-4-17(19)7-8-20(26)24-14-16-9-12-25(13-10-16)21(27)18-5-3-11-23-15-18/h1-6,11,15-16H,7-10,12-14H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDYXYPMFAYPFHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CCC2=CC=CC=C2F)C(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.